1,4-Dihydro-4-oxo-1,7-naphthyridine-3-carboxylic acid ethyl ester

• IUPAC Name: ethyl 4-oxo-1H-1,7-naphthyridine-3-carboxylate
• InChI: InChI=1S/C11H10N2O3/c1-2-16-11(15)8-5-13-9-6-12-4-3-7(9)10(8)14/h3-6H,2H2,1H3,(H,13,14)
• InChI Key: FGKSGMDIKULQHW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=C(C1=O)C=CN=C2
• Molecular Formula: C11H10N2O3
• DSSTOX Substance ID: DTXSID90704464
• Molecular Weight: 218.21 g/mol
• CAS RN: 862546-07-4

Description

This compound is a derivative of 1,8-naphthyridine. It is also related to nalidixic acid, a synthetic antibacterial compound.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For example, nalidixic acid was reacted with dimethyl sulphate in the presence of tetrahydrofuran as a solvent to get its methyl ester.

Molecular Structure Analysis

The molecular structure of this compound is related to that of 1-Ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid. The empirical formula is C12H11N2NaO3 and the molecular weight is 254.22.

Scientific Research Applications

Synthesis and Ligand Application

1,4-Dihydro-4-oxo-1,7-naphthyridine-3-carboxylic acid ethyl ester and related compounds have been studied for various applications, primarily in the field of synthesis and as ligands in complex formation. Zong, Zhou, and Thummel (2008) described the synthesis of bi- and tridentate ligands containing the 4-carboxy-1,8-naphthyrid-2-yl moiety through a Pfitzinger-type condensation. These ligands are useful due to their ability to promote lower energy electronic absorption in metal complexes and for tethering ligands to semiconductor surfaces (Zong, Zhou, & Thummel, 2008).

Pharmaceutical Chemistry and Antibacterial Evaluation

The compound and its derivatives have been synthesized and evaluated for their antibacterial properties, although the focus was on their effectiveness rather than their dosage or side effects. Santilli, Scotese, and Yurchenco (1975) synthesized a series of these compounds and found that only specific derivatives protected against bacterial infections in mice, suggesting a pro-drug type of mechanism (Santilli, Scotese, & Yurchenco, 1975).

Chemical Synthesis and Method Development

In the realm of chemical synthesis, Kiely (1991) detailed the preparation process of a related compound, ethyl 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-4-oxo-1,8-naphthyridine-3-carboxylate, highlighting the intricate steps involved in its synthesis (Kiely, 1991).

Gastric Antisecretory Properties

Santilli, Scotese, Bauer, and Bell (1987) identified 2-oxo-1,8-naphthyridine-3-carboxylic acid derivatives with potent gastric antisecretory properties, underlining the therapeutic potential of these compounds in treating conditions like ulcers (Santilli, Scotese, Bauer, & Bell, 1987).

Organic Chemistry and Synthesis Techniques

In organic chemistry, Horaguchi, Yagoh, Tanemura, and Suzuki (1986) conducted a study on the synthesis of 4,5-dihydro-3H-naphtho[1,8-bc]furans, exploring the effects of various substituents on the synthesis process (Horaguchi, Yagoh, Tanemura, & Suzuki, 1986).

Mechanism of Action

While the specific mechanism of action for this compound is not documented, related compounds like nalidixic acid are known to inhibit bacterial DNA polymerase (DNA gyrase) and avian myeloblastoma virus reverse transcriptase.